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Compound of Interest

Compound Name: p,p-Amino-DDT

Cat. No.: B15341804

Researchers and drug development professionals handling p,p'-Amino-DDT must adhere to
stringent disposal procedures to ensure laboratory safety and environmental protection. As a
derivative of the persistent organochlorine pesticide DDT, p,p'-Amino-DDT is classified as a
hazardous substance requiring specialized disposal methods. This guide provides essential,
step-by-step instructions for its proper management and disposal, from the laboratory bench to
its ultimate destruction.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle p,p'-Amino-DDT with
appropriate personal protective equipment (PPE). The substance is toxic if swallowed or in
contact with skin, is suspected of causing cancer, and can cause organ damage through
prolonged or repeated exposure.[1][2][3]

Required Personal Protective Equipment (PPE):
e Gloves: Elbow-length PVC or other chemically resistant gloves are mandatory.
o Eye Protection: Safety glasses or a visor must be worn.

» Protective Clothing: A long-sleeved shirt and long trousers, or washable overalls, are
required.

o Footwear: Closed shoes or gumboots should be worn.
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» Respiratory Protection: An approved respirator should be used, especially when handling the
powdered form.

Step-by-Step Laboratory Disposal Protocol

This protocol outlines the immediate steps for researchers to safely manage and prepare p,p’-
Amino-DDT waste for collection by a licensed disposal facility. On-farm disposal or dumping in
council or private tips is illegal and subject to penalties.

1. Waste Segregation and Containment:

o Immediately segregate all p,p'-Amino-DDT waste, including contaminated consumables
(e.g., gloves, weighing paper, pipette tips), from general laboratory waste.

» Place all solid waste into a dedicated, leak-proof, and clearly labeled hazardous waste
container. The container should be compatible with chlorinated compounds.

e For any leftover solutions, do not pour them down the drain.[4] Transfer them to a
designated, sealed, and labeled hazardous waste container for liquids.

2. Decontamination of Labware:

e Thoroughly rinse any glassware or equipment that has come into contact with p,p'-Amino-
DDT.

e The rinse water must be collected and treated as hazardous waste. Do not dispose of it in
the sink.[5]

o Apply the rinse water to an area where the pesticide was intended to be used, if applicable
and in accordance with label directions, or collect it for disposal.[5]

3. Packaging for Disposal:
o Ensure the primary waste container is securely sealed to prevent any leakage or spillage.

e Place the primary container into a secondary, larger, and durable container for transport.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://npic.orst.edu/health/disposal.html
https://npic.orst.edu/health/disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Line the transport area in your vehicle or use a plastic bin to contain any potential spills
during movement to the designated institutional waste collection area.[5]

. Labeling and Documentation:
Clearly label the waste container with the following information:
o "Hazardous Waste"
o "p,p'-Amino-DDT"

o Chemical Abstract Service (CAS) Number: While a specific CAS number for p,p'-Amino-
DDT was not found, the parent compound DDT's CAS is 50-29-3.[2][3] Note that this is the
parent compound.

o List all components and their approximate concentrations.

o Date of waste generation.

o

Your name, laboratory, and contact information.
Complete any institutional hazardous waste disposal forms as required.
. Storage Pending Collection:

Store the labeled waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

Ensure the storage area is away from incompatible materials and general laboratory traffic.
Store the waste in a locked-up area.[1]
. Professional Disposal:

Arrange for the collection of the hazardous waste by your institution's environmental health
and safety office or a licensed hazardous waste disposal company.
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e These specialized facilities will use high-temperature incineration, which is the
environmentally preferable and often required method for the destruction of organochlorine
pesticides.

Quantitative Data for Hazard Assessment and
Disposal

The following table summarizes key quantitative data related to the parent compound, p,p'-
DDT, which can be used as a conservative reference for assessing the hazards of p,p’-Amino-
DDT.

Parameter Value Reference

Incineration Temperature

_ 820-1,600°C [6]

(Rotary Kiln)
Incineration Temperature

S 878-1,260°C [6]
(Liquid Injection)
Incineration Residence Time 0.16-2.5 seconds [6]
Destruction Efficiency >99.99% [6]
Oral LD50 (rat) 87 mg/kg [3]
Dermal LD50 (rat) 2,510 mg/kg [3]

50 mg/kg (for organochlorine
Low POP Content Level -
pesticides)

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of p,p'-Amino-
DDT, from the point of generation to final disposal.
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Caption: Disposal workflow for p,p’-Amino-DDT.
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Regulatory Context

In the United States, pesticides are regulated under the Federal Insecticide, Fungicide, and
Rodenticide Act (FIFRA) until they are disposed of, at which point they fall under the Resource
Conservation and Recovery Act (RCRA).[7] Many states also have their own "Clean Sweep"
programs for pesticide disposal.[7] It is crucial to be aware of and comply with all local, state,
and federal regulations.[4][5] The environmentally sound disposal of persistent organic
pollutants (POPSs), including organochlorine pesticides, is also guided by international
agreements such as the Stockholm Convention. Destruction or irreversible transformation is
the preferred method for wastes containing POPs above the low content level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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